Cas no 141554-21-4 (13(S)-HODE cholesteryl ester)

• Product Name: 13(S)-HODE cholesteryl ester
• CAS No: 141554-21-4
• MF: C₄₅H₇₆O₃
• MW: 665.083154678345
• CID: 4457479
• PubChem ID: 71684436
• Update Time: 2025-05-25

13(S)-HODE cholesteryl ester Chemical and Physical Properties

Names and Identifiers

• 13(S)-HODE cholesteryl ester
• 13S-HYDROXY-9Z,11E-OCTADECADIENOIC ACID, CHOLESTERYL ESTER
• RZXYPSUQZUUHPD-XFIJILBJSA-N
• Cholest-5-en-3-ol (3β)-, 3-[(9Z,11E,13S)-13-hydroxy-9,11-octadecadienoate]
• PD020946
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9Z,11E,13S)-13-hydroxyoctadeca-9,11-dienoate
• 141554-21-4

• Inchi： 1S/C45H76O3/c1-7-8-16-22-37(46)23-17-14-12-10-9-11-13-15-18-24-43(47)48-38-29-31-44(5)36(33-38)25-26-39-41-28-27-40(35(4)21-19-20-34(2)3)45(41,6)32-30-42(39)44/h12,14,17,23,25,34-35,37-42,46H,7-11,13,15-16,18-22,24,26-33H2,1-6H3
• InChI Key： RZXYPSUQZUUHPD-UHFFFAOYSA-N
• SMILES： CCCCCC(O)C=CC=CCCCCCCCC(OC1CC2C(C)(C3C(CC=2)C2CCC(C2(C)CC3)C(CCCC(C)C)C)CC1)=O

Computed Properties

• Exact Mass: 664.57944628g/mol
• Monoisotopic Mass: 664.57944628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 48
• Rotatable Bond Count: 21
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 13(S)-HODE cholesteryl ester

Professional Introduction to Compound with CAS No. 141554-21-4 and Product Name: 13(S)-HODE Cholesteryl Ester

The compound with the CAS number 141554-21-4 and the product name 13(S)-HODE Cholesteryl Ester represents a significant advancement in the field of lipid-based drug delivery systems. This compound, chemically known as (13S)-hydroxyoctadecadienoic acid cholesteryl ester, is a derivative of omega-3 fatty acids and has garnered considerable attention due to its unique structural and functional properties. The cholesteryl ester moiety enhances its stability and bioavailability, making it an attractive candidate for various pharmaceutical applications.

13(S)-HODE Cholesteryl Ester is particularly noted for its role in modulating inflammatory pathways and its potential in treating chronic inflammatory diseases. Recent studies have highlighted its ability to interact with cellular membranes, thereby influencing signal transduction processes. This interaction is crucial in the context of diseases where inflammation plays a pivotal role, such as rheumatoid arthritis and atherosclerosis.

The stereochemistry of the compound, specifically the (S) configuration at the 13th carbon position, is critical for its biological activity. This configuration ensures optimal binding to specific receptors and enzymes involved in inflammatory responses. The cholesteryl ester group not only improves solubility but also facilitates targeted delivery to affected tissues, enhancing therapeutic efficacy.

Current research indicates that 13(S)-HODE Cholesteryl Ester exhibits potent anti-inflammatory properties by inhibiting key enzymes such as lipoxygenase and cyclooxygenase. These enzymes are central to the production of pro-inflammatory mediators like leukotrienes and prostaglandins. By suppressing their activity, the compound effectively reduces inflammation and associated symptoms.

In addition to its anti-inflammatory effects, 13(S)-HODE Cholesteryl Ester has shown promise in neuroprotection studies. Emerging evidence suggests that it can cross the blood-brain barrier and protect neurons from oxidative stress-induced damage. This property makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where inflammation and oxidative stress are prominent pathological features.

The compound's ability to enhance cellular membrane fluidity is another area of interest. By interacting with phospholipid bilayers, 13(S)-HODE Cholesteryl Ester can modulate membrane dynamics, which is essential for various cellular processes including signal transduction and nutrient transport. This modulation can lead to improved cellular function and reduced disease progression.

Recent clinical trials have begun to explore the therapeutic potential of 13(S)-HODE Cholesteryl Ester in human subjects. Preliminary results are promising, showing significant reductions in inflammatory markers in patients with chronic inflammatory conditions. These trials are ongoing, but they provide a strong foundation for further development and commercialization of this novel therapeutic agent.

The synthesis of 13(S)-HODE Cholesteryl Ester involves sophisticated chemical methodologies that ensure high purity and yield. Advanced techniques such as stereoselective synthesis are employed to obtain the (S) configuration accurately. This precision is crucial for maintaining biological activity and avoiding unintended side effects.

The future prospects of 13(S)-HODE Cholesteryl Ester are vast, with potential applications spanning multiple therapeutic areas. Researchers are exploring its use in cancer therapy, where it may help inhibit tumor growth by modulating inflammatory pathways. Additionally, its potential in cardiovascular diseases is being investigated due to its ability to influence lipid metabolism and reduce atherosclerosis risk factors.

In conclusion, 13(S)-HODE Cholesteryl Ester (CAS No. 141554-21-4) represents a significant advancement in lipid-based drug delivery systems. Its unique structural properties, combined with its potent biological activities, make it a versatile compound with broad therapeutic implications. As research continues to uncover new applications and mechanisms of action, 13(S)-HODE Cholesteryl Ester is poised to become a cornerstone in modern medicine.